CX-6258 HCl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
CX-6258 HCl is a potent, orally efficacious pan-Pim kinase inhibitor with IC50 of 5 nM, 25 nM, and 16 nM for Pim1, Pim2, and Pim3, respectively . It controls the biological activity of PIM-Kinase .
Synthesis Analysis
The target tracer [(11)C]CX-6258 was prepared from N-desmethyl-CX-6258 (5) with [(11)C]CH3OTf under basic condition (2N NaOH) through N-[(11)C]methylation and isolated by HPLC combined with solid-phase extraction (SPE) in 40-50% radiochemical yield based on [(11)C]CO2 and decay corrected to end of bombardment (EOB) with 370-1110GBq/μmol specific activity at EOB .Molecular Structure Analysis
The molecular structure of CX-6258 HCl can be found in various databases such as PubChem .Chemical Reactions Analysis
Structure-activity relationship analysis in a series of 3-(5-((2-oxoindolin-3-ylidene)methyl)furan-2-yl)amides identified compound 13, a pan-Pim kinases inhibitor with excellent biochemical potency and kinase selectivity . The compound exhibited in vitro synergy with chemotherapeutics .Physical And Chemical Properties Analysis
The molecular weight of CX-6258 HCl is 498.4 g/mol . It is soluble in DMSO and water .Scientific Research Applications
Pim Kinases Inhibitor
CX-6258 HCl is a potent, selective, and orally efficacious pan-Pim kinases inhibitor . Pim kinases (Provirus Integration site for Moloney murine leukemia virus) are a family of serine/threonine kinases that regulate cell survival . This family of kinases is composed of three different isoforms (Pim-1, Pim-2, and Pim-3) that share 60–70% sequence identity in their kinase domains .
Synergy with Chemotherapeutics
CX-6258 HCl exhibits in vitro synergy with chemotherapeutics . Combinations of CX-6258 HCl with doxorubicin and paclitaxel produced synergistic cell killing, supporting the role of Pim kinases in modulating the chemosensitivity of cancer cells .
Antiproliferative Activity
CX-6258 HCl shows antiproliferative activity against a panel of human cancer cell lines . It is most sensitive to acute leukemia cell lines .
Inhibition of Apoptosis
Pim kinases, which CX-6258 HCl inhibits, are known to suppress apoptosis by the direct phosphorylation and inhibition of pro-apoptotic Bcl-2 antagonist of cell death (BAD) .
Overexpression in Tumors
Overexpression of Pim kinases has been reported in leukemia and lymphoma tumors . They were also found to be overexpressed in solid tumors, including pancreatic cancer and prostate cancer .
Phosphorylation & Dephosphorylation Applications
The PIM-Kinase Inhibitor X, CX-6258 controls the biological activity of PIM-Kinase . This small molecule/inhibitor is primarily used for Phosphorylation & Dephosphorylation applications .
Mechanism of Action
CX-6258 Hydrochloride is a potent, selective, and orally efficacious inhibitor of the Pim kinases . This article will delve into the various aspects of its mechanism of action.
Target of Action
The primary targets of CX-6258 Hydrochloride are the Pim kinases, specifically Pim-1, Pim-2, and Pim-3 . These kinases are serine/threonine kinases that play crucial roles in cell survival .
Mode of Action
CX-6258 Hydrochloride acts as a potent, reversible, and ATP-competitive inhibitor of the Pim kinases . It exhibits excellent selectivity over 107 kinases . The compound inhibits Pim-1, Pim-2, and Pim-3 with IC50 values of 5 nM, 25 nM, and 16 nM, respectively .
Biochemical Pathways
The Pim kinases, targeted by CX-6258 Hydrochloride, are known to suppress apoptosis by directly phosphorylating and inhibiting the pro-apoptotic Bcl-2 antagonist of cell death (BAD) . Therefore, inhibition of Pim kinases by CX-6258 Hydrochloride can lead to the promotion of apoptosis, particularly in cancer cells .
Result of Action
The inhibition of Pim kinases by CX-6258 Hydrochloride has been shown to arrest the proliferation of several human cancer cells . It blocks the phosphorylation of Bad-Ser 112, 4E-BP1-Ser 65, and Thr 37/46 with an IC50 of approximately 1.0 µM . In vivo, it suppresses tumor growth in MV-4-11 and PC3 xenograft murine models .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3E)-5-chloro-3-[[5-[3-(4-methyl-1,4-diazepane-1-carbonyl)phenyl]furan-2-yl]methylidene]-1H-indol-2-one;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H24ClN3O3.ClH/c1-29-10-3-11-30(13-12-29)26(32)18-5-2-4-17(14-18)24-9-7-20(33-24)16-22-21-15-19(27)6-8-23(21)28-25(22)31;/h2,4-9,14-16H,3,10-13H2,1H3,(H,28,31);1H/b22-16+; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYIMMVXTWBIEAG-YHLMHSEJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)C(=O)C2=CC=CC(=C2)C3=CC=C(O3)C=C4C5=C(C=CC(=C5)Cl)NC4=O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCCN(CC1)C(=O)C2=CC=CC(=C2)C3=CC=C(O3)/C=C/4\C5=C(C=CC(=C5)Cl)NC4=O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25Cl2N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CX-6258 HCl |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.